Cas no 896319-64-5 (N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide)
N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide
- N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-3,4-dimethoxybenzamide
- Benzamide, N-[2-(2-furanyl)-2-(phenylsulfonyl)ethyl]-3,4-dimethoxy-
- 896319-64-5
- AKOS021653232
- N-(2-(furan-2-yl)-2-(phenylsulfonyl)ethyl)-3,4-dimethoxybenzamide
- F2569-0098
- AKOS002057434
-
- Inchi: 1S/C21H21NO6S/c1-26-17-11-10-15(13-19(17)27-2)21(23)22-14-20(18-9-6-12-28-18)29(24,25)16-7-4-3-5-8-16/h3-13,20H,14H2,1-2H3,(H,22,23)
- InChI Key: BSJQBJUOZWZOMV-UHFFFAOYSA-N
- SMILES: C(NCC(C1=CC=CO1)S(C1=CC=CC=C1)(=O)=O)(=O)C1=CC=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 415.10895856g/mol
- Monoisotopic Mass: 415.10895856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 628
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 103Ų
N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2569-0098-2μmol |
N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-3,4-dimethoxybenzamide |
896319-64-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2569-0098-1mg |
N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-3,4-dimethoxybenzamide |
896319-64-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2569-0098-2mg |
N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-3,4-dimethoxybenzamide |
896319-64-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2569-0098-3mg |
N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-3,4-dimethoxybenzamide |
896319-64-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2569-0098-4mg |
N-[2-(benzenesulfonyl)-2-(furan-2-yl)ethyl]-3,4-dimethoxybenzamide |
896319-64-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 |
N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide
Introduction to N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide (CAS No. 896319-64-5)
N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896319-64-5, represents a unique molecular structure that combines several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and therapeutic applications.
The molecular framework of N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide is characterized by the presence of a benzenesulfonyl group and a furan-2-yl moiety, which are both known for their diverse biological activities. The benzenesulfonyl group is often incorporated into pharmacological compounds due to its ability to modulate enzyme activity and interact with biological targets. On the other hand, the furan-2-yl group is recognized for its role in enhancing the solubility and bioavailability of molecules, as well as its potential to influence receptor binding.
In recent years, there has been a growing interest in the development of novel compounds that combine multiple pharmacophoric groups to achieve synergistic effects. N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide exemplifies this trend by integrating both the benzenesulfonyl and furan-2-yl groups into a single molecule. This design allows for the exploration of multiple biological pathways and mechanisms, potentially leading to the discovery of new therapeutic agents with enhanced efficacy and reduced side effects.
The compound's structure also includes a 3,4-dimethoxybenzamide moiety, which is another key pharmacophore that contributes to its potential biological activity. The methoxy groups in this moiety can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. Additionally, the amide bond provides a site for further functionalization, allowing for the development of derivatives with tailored properties.
Recent studies have highlighted the importance of understanding the structural features of molecules in relation to their biological activity. The combination of the benzenesulfonyl, furan-2-yl, and 3,4-dimethoxybenzamide groups in N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide suggests that it may exhibit a range of biological effects. For instance, preliminary computational studies have indicated that this compound could interact with various enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases.
The synthesis of N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the benzenesulfonyl strong group typically involves sulfonylation reactions, while the incorporation of the < strong>furan strong>- 2 - yl moiety often requires furan-based coupling reactions. The final step involves forming the amide bond between the substituted benzene ring and the ethyl chain.
In terms of pharmaceutical applications, N - 2 - ( benzenesulfonyl ) - 2 - ( furan - 2 - yl ) ethyl - 3 , 4 - dimethoxybenzamide holds promise for several therapeutic areas. Its structural features suggest potential activity against targets involved in pain perception, neurodegeneration, and metabolic disorders. Additionally, its solubility-enhancing properties make it an attractive candidate for oral administration formulations.
Ongoing research is focused on evaluating the pharmacological properties of this compound through both in vitro and in vivo studies. In vitro assays are being used to assess its interaction with specific enzymes and receptors, while animal models are being employed to evaluate its overall efficacy and safety profile. These studies will provide valuable insights into its potential as a therapeutic agent and guide further development efforts.
The integration of computational chemistry techniques into drug discovery has significantly accelerated the process of identifying promising candidates like N - 2 - ( benzenesulfonyl ) - 2 - ( furan - 2 - yl ) ethyl - 3 , 4 - dimethoxybenzamide . By leveraging molecular modeling and virtual screening methods, researchers can predict how different structural modifications will affect biological activity. This approach has been particularly useful in optimizing lead compounds for improved potency and selectivity.
In conclusion, N - 2 - ( benzenesulfonyl ) - 2 - ( furan - 2 - yl ) ethyl - 3 , 4 - dimethoxybenzamide represents a significant advancement in pharmaceutical research due to its unique molecular structure and potential biological activities. The combination of key pharmacophores such as the benzenesulfonyl strong >and furan strong >groups makes this compound a versatile tool for exploring new therapeutic strategies. As further research unfolds, it is expected that this molecule will contribute valuable insights into drug discovery and development efforts aimed at addressing various human health challenges.
896319-64-5 (N-2-(benzenesulfonyl)-2-(furan-2-yl)ethyl-3,4-dimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)